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Compound of Interest

Compound Name: BMS-901715

Cat. No.: B11933346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-901715 is a potent and selective inhibitor of the AAK1 (AP2-associated protein kinase 1).

[1] Accurate preparation of a stock solution is the first critical step for any in vitro or in vivo

experiment to ensure reliable and reproducible results. This document provides a detailed

protocol for the preparation of a stock solution of BMS-901715, along with essential data and

safety precautions.

Chemical Properties of BMS-901715
A thorough understanding of the chemical properties of a compound is fundamental to its

proper handling and use in experimental settings.
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Property Value Source

Molecular Formula C₂₂H₂₈N₁₀O Calculated

Molecular Weight 476.57 g/mol Calculated

Appearance Solid (assumed) General knowledge

Solubility

Expected to be soluble in

DMSO. Poorly soluble in

aqueous solutions.

Inferred from similar

compounds

Stability
Store in a cool, dry place.

Protect from light.
General best practice

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of BMS-901715 in Dimethyl

Sulfoxide (DMSO).

Materials:

BMS-901715 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Equilibrate: Allow the vial containing BMS-901715 powder to equilibrate to room temperature

for at least 15-20 minutes before opening. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of BMS-901715. For example, to prepare 1 mL of a 10 mM

stock solution, weigh 4.77 mg of the compound.

Calculation:

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 476.57 g/mol * 1000 mg/g = 4.77 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed BMS-901715. To prepare a 10 mM solution with 4.77 mg of the

compound, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. If necessary, gentle warming in a 37°C water bath or brief sonication can be used

to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When ready to use, thaw

a single aliquot at room temperature.

Experimental Workflow
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Caption: Workflow for preparing a BMS-901715 stock solution.
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Signaling Pathway Implication
BMS-901715 is an inhibitor of AAK1, a kinase involved in the regulation of clathrin-mediated

endocytosis. By inhibiting AAK1, BMS-901715 can modulate cellular signaling pathways that

rely on this process for receptor internalization and signal transduction.
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Caption: Inhibition of AAK1 by BMS-901715 in the endocytosis pathway.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional laboratory guidance. Always adhere to your institution's

safety protocols and consult the manufacturer's safety data sheet (SDS) for the most current

and comprehensive safety information. The solubility and stability of BMS-901715 should be

empirically determined for your specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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